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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key physical properties of various decanol
isomers. Understanding these properties is crucial for applications ranging from solvent
selection in chemical synthesis to the design of drug delivery systems. The data presented
herein is compiled from experimental sources to ensure accuracy and reliability.

Isomer Comparison: Unveiling the Impact of
Structure on Physical Properties

The positioning of the hydroxyl (-OH) group along the ten-carbon chain of decanol significantly
influences its physical characteristics. This structural variation, known as positional isomerism,
alters the intermolecular forces, particularly hydrogen bonding and van der Waals interactions,
leading to distinct differences in boiling point, melting point, density, viscosity, and solubility.

Generally, 1-decanol, as a primary alcohol, exhibits the strongest hydrogen bonding capabilities
among the linear isomers, resulting in a higher boiling point and melting point. As the hydroxyl
group moves towards the center of the carbon chain in secondary alcohols (2-decanol, 3-
decanol, 4-decanol, and 5-decanol), the molecule becomes more compact, which tends to
lower the boiling point due to decreased surface area for van der Waals interactions. However,
the effect on melting point can be more complex, as molecular symmetry and packing
efficiency in the solid state also play a significant role. Increased branching in isomers like
isodecanol generally leads to a decrease in boiling point compared to their linear counterparts.
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Quantitative Data Summary

The following table summarizes the experimentally determined physical properties of several

decanol isomers.

Isodecan
1- 2- 3- 4- 5- ol
Property
Decanol Decanol Decanol Decanol Decanol (Branche
d Mixture)
Molecular
C10H220 Ci0H220 C10H220 C10H220 C10H220 Ci10H220
Formula
Molecular
Weight ( 158.28 158.28 158.28 158.28 158.28 ~158.28
g/mol)
Boiling 229 -
_ 211]3] 211-212 210-211[4] 228-230[5] 220
Point (°C) 232.9[1][2]
Melting No Data
. 5-7[1] -6 to -4[3] -5 . -1]5] <-62
Point (°C) Available
Density
0.827 (at 0.826- 0.824- No Data
(g/mL at 0.8297[2] _ 0.8395
25°C)[3] 0.832 0.827[4] Available
20°C)
Viscosity
No Data No Data No Data No Data No Data
(cP at 12.048|2] ) ) ) ] )
Available Available Available Available Available
25°C)
Solubility in  Insoluble[1l  Not No Data
o Insoluble ) Low Insoluble
Water ] miscible[4] Available

Experimental Protocols

Detailed methodologies for determining the key physical properties are provided below. These

protocols are designed to be adaptable for the analysis of all decanol isomers.

Determination of Boiling Point
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The boiling point of decanol isomers can be accurately measured using a distillation apparatus

or a Thiele tube.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of the decanol isomer and a few boiling chips into
the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Temperature Reading: Record the temperature at which the vapor temperature stabilizes
during distillation. This stable temperature is the boiling point. The thermometer bulb should
be positioned just below the side arm of the distillation head to ensure it measures the
temperature of the vapor in equilibrium with the liquid.

Determination of Melting Point

For isomers that are solid at or near room temperature, the melting point can be determined

using a capillary melting point apparatus.

Methodology:

Sample Preparation: Finely powder the solid decanol isomer.

Capillary Loading: Pack a small amount of the powdered sample into a capillary tube, sealed
at one end, to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in the heating block of the melting point apparatus.

Heating: Heat the block rapidly to a temperature about 10-15°C below the expected melting
point, then reduce the heating rate to 1-2°C per minute.

Observation: Record the temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid. This range represents the
melting point.
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Determination of Density

The density of liquid decanol isomers can be determined gravimetrically using a pycnometer or
by using a vibrating tube densimeter.

Methodology (Pycnometer):

Pycnometer Preparation: Clean and dry a pycnometer of a known volume and determine its

mass.

Sample Filling: Fill the pycnometer with the decanol isomer at a constant temperature (e.g.,
20°C).

Mass Measurement: Measure the mass of the filled pycnometer.

Calculation: Calculate the density by dividing the mass of the liquid (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Viscosity

The dynamic viscosity of the decanol isomers can be measured using a viscometer, such as a
capillary viscometer or a rotational viscometer.

Methodology (Capillary Viscometer):
Viscometer Preparation: Clean and dry a calibrated capillary viscometer.
Sample Loading: Introduce a precise volume of the decanol isomer into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath until the
sample reaches the desired temperature.

Flow Time Measurement: Draw the liquid up through the capillary and measure the time it
takes for the liquid meniscus to pass between two calibrated marks.

Calculation: The kinematic viscosity is calculated using the viscometer constant and the flow
time. The dynamic viscosity is then determined by multiplying the kinematic viscosity by the
density of the isomer at the same temperature.
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Determination of Solubility

The solubility of decanol isomers in water can be determined by the shake-flask method.
Methodology:

e Sample Preparation: Add an excess amount of the decanol isomer to a known volume of
water in a sealed flask.

» Equilibration: Agitate the flask at a constant temperature for an extended period (e.g., 24-48
hours) to ensure equilibrium is reached.

¢ Phase Separation: Allow the mixture to stand undisturbed until the aqueous and organic
phases have clearly separated.

o Concentration Analysis: Carefully extract a sample from the aqueous phase and determine
the concentration of the dissolved decanol isomer using a suitable analytical technique, such
as gas chromatography (GC).

Logical Workflow for Isomer Comparison

The following diagram illustrates a logical workflow for the systematic comparison of the
physical properties of decanol isomers.
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Workflow for Comparing Physical Properties of Decanol Isomers

Isomer Acquisition and Preparation

Source Decanol Isomers
(1-decanol, 2-decanol, etc.)

Y

Purify Isomers
(e.g., Distillation)

Y
Confirm Purity and Identity
___________ (GC-MS, NMR) e
e = T = T
- -7 ! AN S~<o
- - 1 Sso ~<g
o Physical Property Measurement S Sao
y 3 & A4 A
Determine Boiling Point Determine Melting Point Measure Density Measure Viscosity Determine Solubility

\‘ Dé_ta Analysis %nd Compf'son _—

Compile Data in Comparison Table

Analyze Trends
(Effect of -OH position, Branching)

\4

Generate Comparison Guide

Click to download full resolution via product page

Caption: A logical workflow for the comparison of decanol isomer physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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